1-(4-methylphenyl)-N-(pyridin-3-ylmethyl)methanamine;hydrochloride

• IUPAC Name: 1-(4-methylphenyl)-N-(pyridin-3-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C14H16N2.ClH/c1-12-4-6-13(7-5-12)9-16-11-14-3-2-8-15-10-14;/h2-8,10,16H,9,11H2,1H3;1H
• InChI Key: CBFVAIBCKGNFJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNCC2=CN=CC=C2.Cl
• Molecular Formula: C14H17ClN2
• Molecular Weight: 248.75 g/mol

Description

1-(4-methylphenyl)-N-(pyridin-3-ylmethyl)methanamine;hydrochloride is a chemical compound that features a benzyl group substituted with a methyl group at the 4-position and a pyridinylmethyl group at the 3-position. This compound is often used in various chemical reactions and has applications in scientific research, particularly in the fields of chemistry and biology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-methylphenyl)-N-(pyridin-3-ylmethyl)methanamine;hydrochloride typically involves the reaction of 4-methylbenzyl chloride with 3-pyridinylmethylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

On an industrial scale, the production of 1-(4-methylphenyl)-N-(pyridin-3-ylmethyl)methanamine;hydrochloride may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems can help in maintaining consistent reaction conditions and improving yield.

Chemical Reactions Analysis

Types of Reactions

1-(4-methylphenyl)-N-(pyridin-3-ylmethyl)methanamine;hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine.

Substitution: Nucleophilic substitution reactions can occur at the benzyl or pyridinyl positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: N-oxides of the original compound.

Reduction: Primary or secondary amines.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-(4-methylphenyl)-N-(pyridin-3-ylmethyl)methanamine;hydrochloride has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(4-methylphenyl)-N-(pyridin-3-ylmethyl)methanamine;hydrochloride involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• (4-methylbenzyl)(2-pyridinylmethyl)amine hydrochloride
• (4-methylbenzyl)(4-pyridinylmethyl)amine hydrochloride
• (3-methylbenzyl)(3-pyridinylmethyl)amine hydrochloride

Uniqueness

1-(4-methylphenyl)-N-(pyridin-3-ylmethyl)methanamine;hydrochloride is unique due to its specific substitution pattern, which can influence its reactivity and interactions with other molecules. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.